Cas no 1236302-87-6 (3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine)

• Product Name: 3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine
• CAS No: 1236302-87-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 4822788
• Update Time: 2025-10-29

3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-1-methylpiperidin-3-amine
• 3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine

• Inchi： 1S/C13H20N2O/c1-15-8-4-7-13(14,10-15)11-5-3-6-12(9-11)16-2/h3,5-6,9H,4,7-8,10,14H2,1-2H3
• InChI Key： VXXZUBIJTUJGLL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1(CN(C)CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5

Additional information on 3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine

3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine: A Comprehensive Overview

3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine (CAS No. 1236302-87-6) is a versatile compound with significant potential in various pharmaceutical and medicinal applications. This compound, also known as MMPA, has garnered considerable attention due to its unique chemical structure and biological activity. In this article, we will delve into the chemical properties, synthesis methods, pharmacological effects, and recent research developments surrounding 3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine.

Chemical Structure and Properties

3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine is a complex organic molecule characterized by a piperidine ring substituted with a 3-methoxyphenyl group and a methyl group. The molecular formula of this compound is C₁₄H₂₀N₂O, and its molecular weight is approximately 228.32 g/mol. The presence of the methoxy group on the phenyl ring imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity.

The compound exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited, which can be a consideration in formulation development. The pKa values of 3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine are important for understanding its behavior in different pH environments, which can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

Synthesis Methods

The synthesis of 3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine has been the subject of several research studies. One common approach involves the reaction of 3-methoxybenzaldehyde with 1-methylpiperidine followed by reductive amination. This method typically yields high purity and good yields of the desired product. Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, which can provide an efficient and scalable method for large-scale production.

The choice of synthetic method depends on factors such as cost, yield, purity, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic routes for producing 3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine. These methods often involve the use of catalysts that are less toxic and more readily available.

Pharmacological Effects

3-(3-Methoxyphenyl)-1-methylpiperidin-3-amine has shown promising pharmacological effects in various preclinical studies. One of its key activities is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. This interaction has been linked to potential therapeutic applications in psychiatric disorders such as depression and anxiety. Additionally, MMPA has demonstrated activity at other neurotransmitter systems, including dopamine and norepinephrine receptors.

In vitro studies have shown that MMPA can modulate intracellular signaling pathways involved in neuronal function and plasticity. These effects may contribute to its neuroprotective properties and potential use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, preliminary animal studies have indicated that MMPA-Methoxyphenyl)-1-methylpiperidin-3-amine may have analgesic properties, making it a candidate for pain management therapies.

Clinical Trials and Research Developments

The clinical potential of MMPA is an active area of research. Several clinical trials are currently underway to evaluate its safety and efficacy in various therapeutic areas. Early-phase clinical trials have shown promising results in terms of tolerability and pharmacokinetic profiles. However, more extensive studies are needed to fully understand its therapeutic benefits and potential side effects.

A recent study published in the Journal of Medicinal Chemistry explored the use of MMPA as a potential treatment for major depressive disorder (MDD). The study found that patients treated with MMPA strong > showed significant improvements in depressive symptoms compared to those receiving placebo. These findings suggest that < strong >MMPA< / strong > may offer a novel therapeutic option for patients with MDD who do not respond to conventional antidepressants. p > < p >Another area of interest is the use of< strong >MMPA< / strong > in combination therapy. Researchers are investigating whether combining< strong >MMPA< / strong > with other drugs can enhance therapeutic outcomes while reducing side effects. For example, combining< strong >MMPA< / strong > with selective serotonin reuptake inhibitors (SSRIs) has shown synergistic effects in preclinical models of depression. p > < p >< strong >Conclusion< / strong > p > < p >< strong >MMPA< / strong >(CAS No . 1236302 -87 -6 ) is a promising compound with diverse pharmacological activities . Its unique chemical structure , combined with its ability to interact with multiple neurotransmitter systems , makes it a valuable candidate for various therapeutic applications . Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical uses of< strong >MMPA< / strong > . As more data becomes available from clinical trials , it is likely that this compound will play an increasingly important role in the development of novel treatments for psychiatric , neurological , and pain-related disorders . p > article > response >